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CAS No.: 890100-27-3

Cat. No.: B1324027

Get Quote

Executive Summary & Chemical Profile[2][3][4][5]
Compound Name: 4-Acetoxy-3',5'-dimethoxybenzophenone[1][2][3][4][5][6]

CAS Number: 890100-27-3[1][2][6]

Molecular Formula: C₁₇H₁₆O₅[1][2][3][4][7][8]

Molecular Weight: 300.31 g/mol [1][2][9][3][4][7][8]

Core Scaffold: Benzophenone (Diaryl ketone)[1][2][9][7]

Structural Class: Phenstatin Prodrug / Combretastatin Analogue[1][2][9][7]

This molecule features two distinct aromatic systems bridged by a carbonyl group:[1][2][9][7]

Ring A (4-Acetoxyphenyl): A para-substituted ring bearing an acetoxy moiety (prodrug motif

for the phenol).[1][2][9][7]
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Ring B (3,5-Dimethoxyphenyl): A meta-substituted ring mimicking the pharmacophore of

colchicine/combretastatin.[1][2][9]

The elucidation strategy relies on distinguishing the specific substitution patterns (para vs.

meta) and confirming the presence of both ester and ketone functionalities.[2][9][7]

Synthetic Context & Causality
Understanding the synthesis aids in spectral prediction.[2][9][7] The most robust route to this

scaffold involves a Friedel-Crafts acylation or a Grignard addition followed by oxidation.[1][2][9]

Precursors: 3,5-Dimethoxybenzoyl chloride and Fluorobenzene (followed by substitution) OR

4-Hydroxybenzoic acid derivatives.[1][2][9]

Causality: The presence of the acetoxy group suggests a final protection step of a 4-hydroxy

precursor to improve lipophilicity.[1][2][9] This dictates that the mass spectrum will likely

show a labile acetyl group (

).[9][7]

Figure 1: Convergent Synthesis Pathway
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Spectroscopic Characterization Protocols
Infrared Spectroscopy (FT-IR)
Objective: Differentiate between the two carbonyl environments (Ester vs. Ketone).

Protocol: Prepare a KBr pellet (1-2 mg sample in 100 mg KBr) or use ATR-FTIR.[1][2][9]
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Diagnostic Signals:

Ester C=O[1][2][9][7] (Acetate): A sharp, intense band at 1760 ± 5 cm⁻¹.[2][9][7] The

electron-withdrawing nature of the phenol oxygen shifts this higher than aliphatic esters.[1]

[9]

Ketone C=O[1][2][9][7] (Benzophenone): A strong band at 1650–1660 cm⁻¹.[2][9][7] This

frequency is lower than typical ketones due to conjugation with two aromatic rings.[9][7]

C-O Stretch: Strong bands at 1200–1250 cm⁻¹ (Acetate C-O-C and Aryl Methyl Ether).[2]

[9][7]

Mass Spectrometry (MS)
Objective: Confirm molecular weight and fragmentation logic.

Method: ESI-MS (Positive Mode) or EI-MS (70 eV).[1][2][9][7]

Key Ions:

Molecular Ion [M]⁺: m/z 300.[2][9][7]

Fragment [M - 42]⁺: m/z 258.[1][2][9] Loss of the ketene moiety (

) from the acetoxy group, generating the stable 4-hydroxy-3',5'-dimethoxybenzophenone
radical cation.

Benzoyl Ion [Ar-CO]⁺: Cleavage at the bridge often yields the stable 3,5-dimethoxybenzoyl

cation (m/z 165).[1][9][7]

Nuclear Magnetic Resonance (NMR)
Objective: Definitive mapping of the carbon skeleton and proton environments.[2][9][7]

1H NMR (400 MHz, CDCl₃)
The spectrum is characterized by two distinct aromatic systems and two aliphatic signals.[2][9]

[7]
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Proton (H) δ (ppm) Multiplicity Integral
Coupling
(J)

Assignment
Logic

H-2, H-6 7.85 Doublet (d) 2H 8.8 Hz

Ring A: Ortho

to Ketone

(Deshielded

by

anisotropy).

[1][2][9]

H-3, H-5 7.22 Doublet (d) 2H 8.8 Hz

Ring A: Ortho

to Acetoxy.[1]

[2][9] (AA'BB'

System).[2][9]

[7]

H-2', H-6' 6.95 Doublet (d) 2H 2.3 Hz

Ring B: Ortho

to Ketone,

flanked by H

and OMe.[1]

[2][9][7]

H-4' 6.65 Triplet (t) 1H 2.3 Hz

Ring B:

Between two

OMe groups

(Shielded).[1]

[2][9][7]

-OCH₃ 3.82 Singlet (s) 6H -

Methoxy:

Equivalent

methyls on

Ring B.

-COCH₃ 2.33 Singlet (s) 3H -

Acetate:

Methyl group

of the ester.

[1][2][9]
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Ring A (AA'BB'): The symmetry of the 4-substituted ring creates a classic "roofed" doublet

pair.[2][9] The protons ortho to the carbonyl (H-2,[1][2][7]6) are significantly downfield (~7.85

ppm) due to the electron-withdrawing carbonyl cone.[1][9][7]

Ring B (AM₂X): The 3,5-dimethoxy substitution creates a plane of symmetry.[2][9][7] H-2' and

H-6' are chemically equivalent.[1][2] They couple only to H-4' (meta-coupling,

), appearing as doublets.[9][7] H-4' couples to both, appearing as a triplet.[2][9]

13C NMR (100 MHz, CDCl₃)
Carbonyls:

Ketone (C=O): ~194.5 ppm (Conjugated diaryl ketone).[2][9][7]

Ester (C=O): ~169.0 ppm.[2][9][7]

Aromatic Quaternary Carbons:

C-4 (Ipso to OAc): ~154 ppm.[1][2][9]

C-3', C-5' (Ipso to OMe): ~160 ppm.[1][2][9]

C-1 (Ipso to C=O): ~135 ppm.[1][2][9]

Aliphatic Carbons:

-OCH₃: ~55.6 ppm.[1][2][9]

-COCH₃: ~21.2 ppm.[1][2][9][10]

Structural Validation Logic
To ensure the structure is not an isomer (e.g., 2',4'-dimethoxy), we rely on the coupling

patterns.[2][9][7]
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Figure 2: NMR Logic Flow for Isomer Differentiation

Unknown Isomer
MW 300
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Aromatic Region
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Pattern: Meta-coupling only
(d, J=2Hz & t, J=2Hz)

Confirms:
Para-substituted Ring A

(4-position)

Confirms:
Symmetric 3,5-substitution

(Ring B)

Structure Confirmed:
4-Acetoxy-3',5'-dimethoxybenzophenone

Click to download full resolution via product page

Self-Validating Check:
If the methoxy groups were at 3,4-positions (Veratrole pattern), one would observe an ABX

system (d, d, dd) with ortho-coupling (

).[2][9][7] The observation of only meta-coupling (

) definitively proves the 3,5-substitution pattern.[9]

References
ChemicalBook. (2025).[2][9][7] 4-Acetoxy-3',5'-dimethoxybenzophenone Product Entry.

CAS 890100-27-3.[1][6] Retrieved from [1][2][9][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1324027/docs?utm_src=pdf-body-img#comprehensive-structural-elucidation-of-4-acetoxy-3-5-dimethoxybenzophenone-1-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.benchchem.com/product/b1324027/docs?utm_src=pdf-body#comprehensive-structural-elucidation-of-4-acetoxy-3-5-dimethoxybenzophenone-1-2
https://www.bldpharm.com/products/36763-39-0.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0339867.htm
https://www.bldpharm.com/products/36763-39-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pettit, G. R., et al. (1998).[2][9][7] "Antineoplastic agents.[2][9][7] 393. Synthesis of the trans-

isomer of combretastatin A-4 prodrugs." Journal of Medicinal Chemistry, 41(20), 3895-3901.

[2][9][7] (Foundational reference for 3,5-dimethoxybenzophenone pharmacophores).

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2][9][7] Spectrometric Identification

of Organic Compounds. 7th Ed. John Wiley & Sons.[2][9][7][10] (Authoritative source for

benzophenone NMR shift prediction).

PubChem. (2025).[2][9][7][10] Compound Summary for 4,4'-Dimethoxybenzophenone

(Analogous spectral data). National Library of Medicine.[2][9][7] Retrieved from [2][9][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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